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Abstract
Leonurine hydrochloride, an alkaloid derived from the traditional Chinese herb Leonurus

japonicus (Motherwort), has garnered significant scientific interest due to its diverse

pharmacological activities. This technical guide provides an in-depth overview of the chemical

and physical properties of Leonurine hydrochloride, its multifaceted pharmacological effects,

and the underlying molecular mechanisms of action. The information is presented to support

researchers, scientists, and drug development professionals in their exploration of this

promising bioactive compound. This document includes a compilation of quantitative data,

detailed experimental methodologies, and visual representations of key signaling pathways to

facilitate a comprehensive understanding of Leonurine hydrochloride's therapeutic potential.

Chemical and Physical Properties
Leonurine hydrochloride is the hydrochloride salt of Leonurine, a natural alkaloid. There

appears to be some inconsistency in the reported CAS numbers and molecular formulas in

commercially available sources, which may be attributed to different salt forms or hydration

states. The most commonly cited information is summarized below.
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Table 1: Physicochemical Properties of Leonurine Hydrochloride
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Property Value Source(s)

IUPAC Name

4-

(diaminomethylideneamino)but

yl 4-hydroxy-3,5-

dimethoxybenzoate;hydrochlor

ide

[1]

Synonyms SCM-198, Leonurine HCl [1]

CAS Number

24735-18-0, 24697-74-3 (may

refer to the free base or a

different salt form)

[2][3][4][5][6]

Molecular Formula

C₁₄H₂₂ClN₃O₅ (hydrochloride)

[3][4] C₁₄H₂₁N₃O₅ (free base)

[2][7][8][9]

Molecular Weight

347.80 g/mol (hydrochloride)

[4] 311.33 g/mol (free base)[2]

[7][8][9]

Appearance
White to off-white

solid/crystalline powder
[5][8]

Melting Point
193-194 °C (monohydrate)[10]

238 °C[2]

Solubility

Soluble in DMSO (≥31.1

mg/mL)[7] Partially soluble in

Ethanol[11][12] Soluble in

water (≥3 mg/mL with

sonication)[13]

pKa 7.9 in water (for Leonurine)[10]

Storage

Store at -20°C in a dry, dark

place.[2][3][7] Stable for at

least one year as supplied.[2]

Solutions in DMSO can be

stored at -20°C for up to one

month.[2]
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Pharmacological Properties and Mechanism of
Action
Leonurine hydrochloride exhibits a broad spectrum of pharmacological activities, including

cardioprotective, neuroprotective, anti-inflammatory, and anti-cancer effects.[3][4][6][8] Its

therapeutic potential stems from its ability to modulate multiple signaling pathways and cellular

processes.

Cardioprotective Effects
Leonurine hydrochloride has demonstrated significant potential in the treatment of

cardiovascular diseases.[4][6] It exerts its cardioprotective effects through several mechanisms:

Anti-oxidative Stress: It reduces the production of reactive oxygen species (ROS) and

enhances the activity of antioxidant enzymes like superoxide dismutase (SOD).[1][4]

Anti-inflammatory: Leonurine hydrochloride inhibits the activation of pro-inflammatory

signaling pathways such as NF-κB and MAPK, thereby reducing the expression of

inflammatory cytokines.[1][4]

Anti-apoptotic: It protects cardiomyocytes from apoptosis by regulating the expression of Bcl-

2 family proteins and activating the PI3K/Akt survival pathway.[4][9]

Vasodilation: It can induce vasodilation, potentially through the modulation of calcium

channels.[4]

Neuroprotective Effects
The neuroprotective properties of Leonurine hydrochloride are attributed to its potent

antioxidant and anti-inflammatory activities, which are crucial in combating the cellular damage

observed in neurological disorders.[3] It has been shown to protect against ischemic stroke and

brain injury by reducing oxidative stress and inhibiting neuronal apoptosis.[8][11]

Anti-inflammatory Effects
A key aspect of Leonurine hydrochloride's therapeutic action is its ability to suppress

inflammation. It achieves this by inhibiting the activation of the NF-κB and MAPK signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.protocols.io/view/cell-viability-assay-mtt-assay-protocol-c3tmynk6.pdf
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8144641/
https://pubmed.ncbi.nlm.nih.gov/36332391/
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8144641/
https://pubmed.ncbi.nlm.nih.gov/34994469/
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34994469/
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.687033/full
https://pubmed.ncbi.nlm.nih.gov/31431607/
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.protocols.io/view/cell-viability-assay-mtt-assay-protocol-c3tmynk6.pdf
https://pubmed.ncbi.nlm.nih.gov/36332391/
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathways, which are central regulators of the inflammatory response.[4][7] This anti-

inflammatory activity is relevant to its efficacy in various conditions, including osteoarthritis and

cardiovascular disease.[4][7]

Anti-cancer Activity
Emerging evidence suggests that Leonurine hydrochloride possesses anti-cancer properties.

It can inhibit the proliferation of cancer cells and induce apoptosis, making it a compound of

interest in oncology research.[2][6] For instance, it has been shown to induce apoptosis in lung

cancer cells through a mitochondria-dependent pathway.[14]

Key Signaling Pathways Modulated by Leonurine
Hydrochloride
The pharmacological effects of Leonurine hydrochloride are mediated through its interaction

with several key intracellular signaling pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation, immunity,

and cell survival. Leonurine hydrochloride has been shown to inhibit the activation of the NF-

κB pathway, thereby downregulating the expression of pro-inflammatory genes.[4][7][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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